4-t-Butyl-2-(4-t-butylbenzoyl)benzoic acid
Cat. No. B8675043
M. Wt: 338.4 g/mol
InChI Key: FCGSOWRQUPAARO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07670506B1
Procedure details
Added into a 500 ml three-necked flask under the environment of argon were 4-t-butylphthalic anhydride 36 g (176 mmole), t-butylbenzene 27 g (200 mmole) and dichloroethane 100 ml. The mixture was cooled to 0° C. Aluminum chloride 56 g (420 mmole) was added gradually to them. After the addition, they were stirred at room temperature overnight. After the reaction, ice was added gradually followed by the addition of concentrated hydrochloric acid. After the precipitates were filtered, they were thoroughly washed to give the benzoic acid substance 32 g (yield 64%, white powder).
Name
Yield
64%
Identifiers
|
REACTION_CXSMILES
|
[C:1]([C:5]1[CH:6]=[C:7]2[C:12](=[O:13])[O:11][C:9](=[O:10])[C:8]2=[CH:14][CH:15]=1)([CH3:4])([CH3:3])[CH3:2].[C:16]([C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1)([CH3:19])([CH3:18])[CH3:17].[Cl-].[Al+3].[Cl-].[Cl-].Cl>ClC(Cl)C>[C:1]([C:5]1[CH:15]=[CH:14][C:8]([C:9]([OH:11])=[O:10])=[C:7]([C:12](=[O:13])[C:23]2[CH:24]=[CH:25][C:20]([C:16]([CH3:19])([CH3:18])[CH3:17])=[CH:21][CH:22]=2)[CH:6]=1)([CH3:4])([CH3:3])[CH3:2] |f:2.3.4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
36 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C=1C=C2C(C(=O)OC2=O)=CC1
|
Step Two
|
Name
|
|
|
Quantity
|
27 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C1=CC=CC=C1
|
Step Three
|
Name
|
|
|
Quantity
|
56 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[Al+3].[Cl-].[Cl-]
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Five
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClC(C)Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
were stirred at room temperature overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Added into a 500 ml three-necked flask under the environment of argon
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
After the addition, they
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After the reaction, ice
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added gradually
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
After the precipitates were filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
they were thoroughly washed
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)C1=CC(=C(C(=O)O)C=C1)C(C1=CC=C(C=C1)C(C)(C)C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 64% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
